![molecular formula C7H10N2O2S B2632666 9-Thia-1,3-diazaspiro[4.5]decane-2,4-dione CAS No. 1341859-10-6](/img/structure/B2632666.png)
9-Thia-1,3-diazaspiro[4.5]decane-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, cis-8-Methoxy-1,3-diazaspiro[4.5]decane-2,4-dione, a key intermediate in the synthesis of spirotetramat, was synthesized by catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction with 4-methoxycyclohexan-1-one as raw material . A series of compounds based on 1-thia-4,8-diazaspiro[4.5]decan-3-one were synthesized via one-pot three-component condensation of N-benzylpiperidone, the appropriate amine, and thioglycolic acid in toluene under reflux using a Dean–Stark trap to remove water .Scientific Research Applications
- Hydantoins, including 9-Thia-1,3-diazaspiro[4.5]decane-2,4-dione, exhibit anticonvulsant properties. These compounds can help manage epileptic seizures by modulating neuronal excitability in the central nervous system .
- Some hydantoin derivatives, including 9-Thia-1,3-diazaspiro[4.5]decane-2,4-dione, have shown promise as antidiabetic agents. They may influence glucose metabolism and insulin sensitivity .
- Researchers have explored the anticancer potential of hydantoins. While the hydantoin ring itself lacks biological activity, certain derivatives exhibit cytotoxic effects against cancer cells .
- Hydantoin-based compounds, such as phenytoin (depicted in Figure 1), have been used as antiarrhythmic agents. They help regulate abnormal heart rhythms .
- Compounds related to hydantoins, like BIRT377 (Figure 1), demonstrate potent anti-inflammatory activity. They may act as antagonists of specific immune receptors .
Anticonvulsant Activity
Antidiabetic Potential
Anticancer Applications
Antiarrhythmic Effects
Anti-Inflammatory Properties
Neuropathic Pain Management
Figure 1: Examples of hydantoins with medicinal applications.
properties
IUPAC Name |
9-thia-1,3-diazaspiro[4.5]decane-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2S/c10-5-7(9-6(11)8-5)2-1-3-12-4-7/h1-4H2,(H2,8,9,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDAWLGHGZKVRLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CSC1)C(=O)NC(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Thia-1,3-diazaspiro[4.5]decane-2,4-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.